1-(3-Chlorobenzoyl)-8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (3-chlorophenyl)-(8-ethyl-2-phenyl-3-sulfanylidene-1,4,8-triazaspiro[4.5]dec-1-en-4-yl)methanone
• InChI: InChI=1S/C22H22ClN3OS/c1-2-25-13-11-22(12-14-25)24-19(16-7-4-3-5-8-16)21(28)26(22)20(27)17-9-6-10-18(23)15-17/h3-10,15H,2,11-14H2,1H3
• InChI Key: LQZKNWMBADXYCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC(=CC=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C22H22ClN3OS
• Molecular Weight: 411.9 g/mol

Description

1-(3-Chlorobenzoyl)-8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a member of the spirotetramat family and has been found to exhibit various biological and pharmacological properties.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research has led to the development of triazaspiro[4.5]dec-8-ene benzylidine derivatives containing a thiazolidinone ring system. These compounds have been evaluated for their potential as epidermal growth factor receptor inhibitors. A particular derivative demonstrated potent inhibitory activity, suggesting the compound's utility in designing new inhibitors targeting cancer-related pathways (D. Fleita, O. K. Sakka, R. Mohareb, 2013).

Antimicrobial and Anti-inflammatory Activities

Another strand of research focused on the synthesis of derivatives and their pharmacological evaluation, revealing promising anti-inflammatory activities. Among the synthesized compounds, specific derivatives were noted for their pronounced and consistent anti-inflammatory activity, highlighting the compound's significance in developing new therapeutic agents for inflammation-related disorders (B. Tozkoparan, N. Gökhan, G. Aktay, E. Yeşilada, M. Ertan, 2000).

Neuroprotective and Anticonvulsant Effects

Further investigations into N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives revealed their anticonvulsant and neurotoxic properties. Modifications to the compound structure led to variations in anticonvulsant activity, with certain derivatives showing potent effects in preclinical models. This research underscores the potential of these compounds in developing treatments for neurological disorders (J. Obniska, K. Kamiński, E. Tatarczyńska, 2006).

Anticancer Applications

The exploration of spiroheterocycles containing triazole, piperidine, and sulfonamide moieties has unveiled significant antimicrobial activity, with some compounds showing potential anticancer activities. This line of research highlights the dual-functional capabilities of these compounds, offering pathways for the development of novel anticancer agents (H. M. Dalloul, Khaled A. El-nwairy, Ali Z. Shorafa, A. Samaha, 2017).